Cas no 876902-74-8 (1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876902-74-8
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 6183953
• Update Time: 2025-06-14

1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2,4,7,8-tetramethyl-6-(oxolan-2-ylmethyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,3,6,7-tetramethyl-8-[(tetrahydro-2-furanyl)methyl]- (9CI)

• Inchi： 1S/C16H21N5O3/c1-9-10(2)21-12-13(18(3)16(23)19(4)14(12)22)17-15(21)20(9)8-11-6-5-7-24-11/h11H,5-8H2,1-4H3
• InChI Key： DUXCFAWGPZPSHU-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC3CCCO3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.73±0.20(Predicted)

Additional information on 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 1,3,6,7-Tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876902-74-8)

The compound 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876902-74-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug development. Its complex nomenclature reflects its intricate imidazo[1,2-g]purine core, which is substituted with tetramethyl groups and a oxolan-2-ylmethyl moiety. This combination of functional groups makes it a promising candidate for various biomedical applications, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in imidazo[1,2-g]purine derivatives due to their potential therapeutic benefits. Researchers are particularly intrigued by their ability to interact with adenosine receptors, which play a critical role in regulating physiological processes such as inflammation, neurotransmission, and cardiovascular function. The presence of the oxolan-2-ylmethyl group in this compound may enhance its bioavailability and target specificity, making it a valuable subject for further investigation.

The synthesis and characterization of 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its CAS No. 876902-74-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the increasing demand for novel bioactive compounds, this molecule is being explored for its potential in treating conditions such as neurodegenerative diseases and metabolic disorders.

One of the most frequently asked questions about this compound revolves around its mechanism of action and pharmacokinetic properties. Preliminary studies suggest that its tetramethyl substitutions may contribute to enhanced membrane permeability, while the oxolan-2-ylmethyl side chain could improve its solubility and stability in biological systems. These attributes are critical for drug development, as they influence the compound's efficacy and safety profile.

Another area of interest is the potential application of 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione in cancer research. Some studies have indicated that similar imidazo[1,2-g]purine derivatives exhibit antiproliferative effects on certain cancer cell lines. While further validation is needed, these findings highlight the compound's versatility and its potential to address unmet medical needs.

From an industrial perspective, the scalability of synthesizing this compound is a key consideration. Researchers are optimizing reaction conditions to improve yield and purity, ensuring that it meets the stringent requirements of pharmaceutical-grade materials. The CAS No. 876902-74-8 is often referenced in patents and scientific literature, underscoring its relevance in both academic and commercial settings.

In conclusion, 1,3,6,7-tetramethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating area of study with broad implications for drug discovery and development. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its biological activity and clinical potential, paving the way for innovative treatments.